Cas no 36904-07-1 (2-(diethylamino)ethyl 3-methylbenzoate;hydrochloride)

• Product name: 2-(diethylamino)ethyl 3-methylbenzoate;hydrochloride
• CAS No: 36904-07-1
• MF: C₁₄H₂₁NO₂
• MW: 235.32204
• CID: 1480122
• PubChem ID: 215967

2-(diethylamino)ethyl 3-methylbenzoate;hydrochloride Chemical and Physical Properties

Names and Identifiers

• NSC 75134
• 2-(diethylamino)ethyl 3-methylbenzoate hydrochloride(1:1)
• m-Toluic acid, 2-(diethylamino)ethyl ester, hydrochloride
• Benzoic acid, 3-methyl-, 2-(diethylamino)ethyl ester, hydrochloride
• AC1L4ZVC
• AC1Q67TL
• m-Toluic acid, hydrochloride
• CTK4H7374
• 2-(diethylamino)ethyl 3-methylbenzoate,hydrochloride
• 2-(diethylamino)ethyl 3-methylbenzoate
• hydrochloride
• DTXSID50190384
• NSC75134
• 36904-07-1
• WLN: 2N2&2OVR C1 &GH
• 87X8WAQ5RC
• Benzoic acid, 3-methyl-, 2-(diethylamino)ethyl ester, hydrochloride (1:1)
• NSC-75134
• 2-(diethylamino)ethyl 3-methylbenzoate;hydrochloride

• Inchi： InChI=1S/C14H21NO2.ClH/c1-4-15(5-2)9-10-17-14(16)13-8-6-7-12(3)11-13;/h6-8,11H,4-5,9-10H2,1-3H3;1H
• InChI Key： RSJBBFCIDNPHOU-UHFFFAOYSA-N
• SMILES： CCN(CC)CCOC(=O)C1=CC=CC(=C1)C.Cl

Computed Properties

• Exact Mass: 235.15733
• Monoisotopic Mass: 271.134
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 226
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.008
• Boiling Point: 328.7°C at 760 mmHg
• Flash Point: 113°C
• Refractive Index: 1.509
• PSA: 29.54